Cas no 2178772-43-3 (1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}imidazolidin-2-one)

• Product Name: 1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}imidazolidin-2-one
• CAS No: 2178772-43-3
• MF: C₁₄H₁₉N₃O₂
• MW: 261.319563150406
• CID: 5469601
• Update Time: 2025-06-09

1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-{3-cyclopropylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}imidazolidin-2-one
• 1-(3-cyclopropylidene-8-azabicyclo[3.2.1]octane-8-carbonyl)imidazolidin-2-one
• 1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}imidazolidin-2-one

• Inchi： 1S/C14H19N3O2/c18-13-15-5-6-16(13)14(19)17-11-3-4-12(17)8-10(7-11)9-1-2-9/h11-12H,1-8H2,(H,15,18)
• InChI Key： CIUZCIZQCRUDIM-UHFFFAOYSA-N
• SMILES： O=C(N1C(NCC1)=O)N1C2C/C(=C3/CC/3)/CC1CC2

Computed Properties

• Exact Mass: 261.147726857 g/mol
• Monoisotopic Mass: 261.147726857 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 261.32
• XLogP3: 0.3
• Topological Polar Surface Area: 52.6

Additional information on 1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}imidazolidin-2-one

Compound CAS No. 2178772-43-3: 1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}imidazolidin-2-one

The compound with CAS No. 2178772-43-3, known as 1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}imidazolidin-2-one, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising pharmacological properties, making it a subject of extensive research in recent years.

Structure and Synthesis: The molecule consists of two main structural components: the imidazolidinone ring and the bicyclic system, specifically an 8-azabicyclo[3.2.1]octane moiety substituted with a cyclopropylidene group at position 3. The imidazolidinone ring is a five-membered ring containing two nitrogen atoms, which is a common structural motif in various bioactive compounds, including antibiotics and antiviral agents. The bicyclic system, on the other hand, contributes to the molecule's rigidity and stability, which are crucial for its interactions with biological targets.

Recent studies have focused on optimizing the synthesis of this compound to enhance its purity and yield while maintaining its bioactivity. Researchers have explored various synthetic pathways, including multi-component reactions and ring-closing metathesis, to construct the complex bicyclic framework efficiently.

Pharmacological Activity: The compound has demonstrated potent inhibitory activity against several enzymes and receptors associated with various pathological conditions, such as neurodegenerative diseases and cancer. For instance, it has shown selective inhibition of certain kinases involved in cell signaling pathways that are critical for cancer progression.

Moreover, the molecule's ability to modulate ion channels has opened new avenues for its application in treating neurological disorders such as epilepsy and chronic pain conditions.

Applications in Drug Development: Given its versatile pharmacological profile, 1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}imidazolidin-2-one holds immense potential as a lead compound for drug development programs targeting diverse therapeutic areas.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies to understand the binding interactions between this compound and its biological targets at an atomic level.

Such insights are invaluable for designing analogs with improved potency, selectivity, and pharmacokinetic properties.

Future Directions: The ongoing research on this compound emphasizes the need for further exploration of its mechanism of action and toxicity profile to ensure its safe use in therapeutic applications.

Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this promising molecule into clinical trials.

In conclusion, CAS No. 2178772-43-3 represents a cutting-edge advancement in medicinal chemistry with immense potential to contribute to the development of novel therapeutics addressing unmet medical needs.